ethyl 2-((7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl)amino)acetate

• IUPAC Name: ethyl 2-[(7-phenylpyrazolo[3,4-d]triazin-4-yl)amino]acetate
• InChI: InChI=1S/C14H14N6O2/c1-2-22-12(21)9-15-13-11-8-16-20(14(11)18-19-17-13)10-6-4-3-5-7-10/h3-8H,2,9H2,1H3,(H,15,17,18)
• InChI Key: KMTSPYRSQRHBEJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC1=C2C=NN(C2=NN=N1)C3=CC=CC=C3
• Molecular Formula: C14H14N6O2
• Molecular Weight: 298.30 g/mol
• CAS No.: 1251698-39-1

Description

“Ethyl 2-((7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl)amino)acetate” is a chemical compound. It is part of a class of compounds known as pyrazolo[3,4-d]pyrimidines, which have shown promising pharmacological properties, including anti-proliferative and antitumor activity.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

• Ethyl 2-((7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl)amino)acetate and related compounds have been explored in heterocyclic synthesis, particularly in the formation of novel compounds with potential biological activities. For instance, Youssef et al. (2011) demonstrated the transformation of related compounds to heterocyclic systems, which exhibited biocidal properties against various microorganisms (Youssef et al., 2011).
• Similarly, Gurenko et al. (2014) synthesized novel pyrazolo[3,4-d][1,2,3]triazines, aiming to incorporate pyrazole or 1,3,4-oxadiazole fragments in bicyclic systems (Gurenko et al., 2014).

Synthesis and Characterization of Derivatives

• Research by Gray et al. (1976) involved the cyclisation of ethyl 2-cyano-2-(1,2,4-trizol-5-ylhydrazono)acetate, leading to the formation of ethyl 7-amino-1,2,4-triazolo[5,1-c][1,2,4]triazine-6-carboxylate, a related compound. This work highlighted the impact of different solvents on the cyclisation process and the formation of various derivatives (Gray et al., 1976).

Antibacterial and Antifungal Applications

• Hassan (2013) synthesized derivatives of ethyl [1,2,4] triazolo[3,4-c][1,2,4]triazino[5,6-b]-5H-indole-5-ethanoate, showing significant antibacterial and antifungal activities. This indicates the potential of such compounds in the development of new antimicrobial agents (Hassan, 2013).

Anticancer Applications

• Rahmouni et al. (2016) explored the synthesis of novel pyrazolopyrimidines derivatives, including those related to this compound, for their potential as anticancer and anti-5-lipoxygenase agents, demonstrating the significance of such compounds in cancer research (Rahmouni et al., 2016).

Future Directions

The future directions for research on “ethyl 2-((7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl)amino)acetate” and related compounds could involve further exploration of their promising pharmacological properties, including anti-proliferative and antitumor activity. Further optimization of these compounds as anticancer agents could also be a potential area of focus.

Mechanism of Action

Target of Action

Similar compounds, such as pyrazolo[3,4-d]pyrimidine derivatives, have been found to inhibitCDK2 , a protein kinase involved in cell cycle regulation.

Mode of Action

It’s worth noting that related compounds have shown significant inhibitory activity against cdk2 . This suggests that the compound might interact with its target, leading to inhibition of the target’s activity and subsequent changes in cellular processes.

Biochemical Pathways

Inhibition of CDK2 can lead to cell cycle arrest, thereby affecting the proliferation of cells .

Result of Action

Related compounds have shown significant cytotoxic activities against various cell lines . This suggests that the compound might induce similar effects, potentially leading to cell death.

Action Environment

It’s worth noting that the synthesis of related compounds has been carried out under specific conditions, such as heating with phosphorus pentoxide . This suggests that the compound’s action might be influenced by certain environmental factors.